2-(3-(Bromomethyl)-5-fluorophenyl)ethanol
Cat. No. B8361098
M. Wt: 233.08 g/mol
InChI Key: NMUSMLRHDOTSPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08476265B2
Procedure details
Borane dimethyl sulfide complex (2M in THF, 26.3 mL) was added dropwise over 10 minutes to a solution of 2-(3-(bromomethyl)-5-fluorophenyl)acetic acid [Aromatic Intermediate 4, step a] (6.5 g) in THF (120 mL) at 0° C. The mixture was stirred at 0° C. for 10 minutes and then at 20° C. for 1 hour. The reaction mixture was quenched by dropwise addition of methanol and the solvents were removed under reduced pressure. The crude product was purified by flash silica chromatography using 30% ethyl acetate in isohexane. Fractions containing the product were concentrated to dryness to afford the titled compound. Yield 4.70 g.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Intermediate 4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CSC.B.[Br:5][CH2:6][C:7]1[CH:8]=[C:9]([CH2:14][C:15](O)=[O:16])[CH:10]=[C:11]([F:13])[CH:12]=1>C1COCC1>[Br:5][CH2:6][C:7]1[CH:8]=[C:9]([CH2:14][CH2:15][OH:16])[CH:10]=[C:11]([F:13])[CH:12]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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26.3 mL
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Type
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reactant
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Smiles
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CSC.B
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC=1C=C(C=C(C1)F)CC(=O)O
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[Compound]
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Name
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Intermediate 4
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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at 20° C. for 1 hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The reaction mixture was quenched by dropwise addition of methanol
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvents were removed under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The crude product was purified by flash silica chromatography
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ADDITION
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Type
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ADDITION
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Details
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Fractions containing the product
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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were concentrated to dryness
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
